Cas no 3855-33-2 (N-(4-cyclohexylphenyl)-2-{[4-(3-methoxypropyl)-5-pyridin-4-yl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)

N-(4-cyclohexylphenyl)-2-{[4-(3-methoxypropyl)-5-pyridin-4-yl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide structure
3855-33-2 structure
Product Name:N-(4-cyclohexylphenyl)-2-{[4-(3-methoxypropyl)-5-pyridin-4-yl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
CAS No:3855-33-2
MF:C25H31N5O2S
MW:465.610944032669
CID:1490147
PubChem ID:3170506
Update Time:2025-04-21

N-(4-cyclohexylphenyl)-2-{[4-(3-methoxypropyl)-5-pyridin-4-yl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-cyclohexylphenyl)-2-{[4-(3-methoxypropyl)-5-pyridin-4-yl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
    • N-(4-cyclohexylphenyl)-2-[[4-(3-methoxypropyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
    • DTXSID90390407
    • AKOS000749355
    • N-(4-Cyclohexylphenyl)-2-{[4-(3-methoxypropyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
    • 3855-33-2
    • Inchi: 1S/C25H31N5O2S/c1-32-17-5-16-30-24(21-12-14-26-15-13-21)28-29-25(30)33-18-23(31)27-22-10-8-20(9-11-22)19-6-3-2-4-7-19/h8-15,19H,2-7,16-18H2,1H3,(H,27,31)
    • InChI Key: HPXWBJJWRMUPLG-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(C2C=CN=CC=2)N1CCCOC)CC(NC1C=CC(=CC=1)C1CCCCC1)=O

Computed Properties

  • Exact Mass: 465.22013
  • Monoisotopic Mass: 465.22
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.647
  • PSA: 81.93
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